Cas no 133844-84-5 (2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol)

2-Methyl-4-(thiophen-2-yl)but-3-yn-2-ol is a versatile intermediate in organic synthesis, featuring a thiophene ring and an alkyne functionality. Its molecular structure, combining a hydroxyl group with a terminal alkyne, makes it valuable for click chemistry applications, particularly in Huisgen cycloaddition reactions. The thiophene moiety enhances its utility in the synthesis of heterocyclic compounds, pharmaceuticals, and materials science. The compound’s stability and reactivity allow for selective modifications, enabling the construction of complex molecular architectures. Its well-defined stereochemistry and purity ensure reproducibility in research and industrial applications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules and functional materials.

2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol structure

133844-84-5 structure

Product Name:2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol

CAS No:133844-84-5

MF:C₉H₁₀OS

MW:166.240101337433

MDL:MFCD00834792

CID:1242753

PubChem ID:4405507

Update Time:2025-06-07

2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

- 3-Butyn-2-ol, 2-methyl-4-(2-thienyl)-
- 2-methyl-4-(thiophen-2-yl)-3-butyn-2-ol
- 2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
- 2-methyl-4-thiophen-2-yl-but-3-yn-2-ol
- AKOS005642385
- CHEMBL223260
- 133844-84-5
- 2-methyl-4-(2-thienyl)-3-butyn-2-ol
- STK996192
- MFCD00834792
- 2-methyl-4-thiophen-2-ylbut-3-yn-2-ol
- F0918-4183
- MDL： MFCD00834792
- Inchi： 1S/C9H10OS/c1-9(2,10)6-5-8-4-3-7-11-8/h3-4,7,10H,1-2H3
- InChI Key： RINFNNPKZZYICS-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C#CC(C)(C)O

Computed Properties

Exact Mass: 166.0453
Monoisotopic Mass: 166.045
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.5A^2
XLogP3: 1.7

Experimental Properties

PSA: 20.23

2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB285015-1 g	2-Methyl-4-thiophen-2-yl-but-3-yn-2-ol; .	133844-84-5		1 g	€1,338.30	2023-07-20
TRC	M203816-100mg	2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol	133844-84-5		100mg	$ 115.00	2022-06-04
TRC	M203816-500mg	2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol	133844-84-5		500mg	$ 475.00	2022-06-04
TRC	M203816-1g	2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol	133844-84-5		1g	$ 730.00	2022-06-04
abcr	AB285015-1g	2-Methyl-4-thiophen-2-yl-but-3-yn-2-ol; .	133844-84-5		1g	€1338.30	2025-02-13
Life Chemicals	F0918-4183-0.25g	2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol	133844-84-5	95%+	0.25g	$451.0	2023-09-07
Life Chemicals	F0918-4183-0.5g	2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol	133844-84-5	95%+	0.5g	$475.0	2023-09-07
Life Chemicals	F0918-4183-1g	2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol	133844-84-5	95%+	1g	$501.0	2023-09-07
Life Chemicals	F0918-4183-2.5g	2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol	133844-84-5	95%+	2.5g	$1002.0	2023-09-07
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